BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for 2,4-
Diamino-6-hydroxypyrimidine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4,6-Diamino-2-hydroxypyrimidine

Cat. No.: B115732

Chemical Identifier: 2,4-Diamino-6-hydroxypyrimidine CAS Number: 56-06-4 Synonyms: 2,6-
Diamino-4-pyrimidinol, DAHP, 2-Aminoisocytosine

For Research Use Only. Not for human or veterinary diagnostic or therapeutic use.

These notes provide detailed procedures for the safe handling and storage of 2,4-Diamino-6-
hydroxypyrimidine, a selective inhibitor of GTP cyclohydrolase |, for use by researchers,
scientists, and drug development professionals.

Safety and Handling Precautions

2,4-Diamino-6-hydroxypyrimidine may cause skin, eye, and respiratory irritation.[1][2] It is
essential to handle this compound in accordance with good industrial hygiene and safety
practices.[1]

1.1 Personal Protective Equipment (PPE)

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1][2]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[2]
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» Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[1] If dust is generated, a NIOSH-approved respirator with
a particle filter should be used.[2]

1.2 Engineering Controls

o Work in a well-ventilated area.[1][2] Use only outdoors or in a well-ventilated area.[1]
Facilities storing or utilizing this material should be equipped with an eyewash fountain.[3]

1.3 General Hygiene Measures

Wash hands thoroughly after handling.[1][2]

Remove and wash contaminated clothing before reuse.[2]

Avoid contact with eyes, skin, and clothing.[2]

Do not eat, drink, or smoke when using this product.

Minimize dust generation and accumulation.[2]

Storage Procedures

Proper storage of 2,4-Diamino-6-hydroxypyrimidine is crucial to maintain its stability and
integrity.

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area
away from incompatible substances.[2]

e Incompatible Materials: Avoid strong oxidizing agents.

e Long-term Storage: For long-term storage, keep in a cool, dry place.[3] Stock solutions can
be stored at -80°C for up to 6 months or at -20°C for up to 1 month, protected from light.[4]

Physical and Chemical Properties
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Property Value Reference

White to light yellow crystalline

Appearance oowder TCI AMERICA

Molecular Formula C4H6N40 Santa Cruz Biotechnology
Molecular Weight 126.12 g/mol Santa Cruz Biotechnology
Melting Point Undetermined Cayman Chemical

Boiling Point Undetermined Cayman Chemical

N DMSO: SolubleWater: Slightly
Solubility bl MedChemExpress
soluble

Purity >95% Santa Cruz Biotechnology

Experimental Protocols

4.1 Spill and Leak Procedures

In the event of a spill, follow these procedures:

o Evacuation: Evacuate personnel from the immediate area.
» Ventilation: Ensure adequate ventilation.

« Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter
drains.

e Cleanup:
o Wear appropriate PPE.

o For small spills, vacuum or sweep up the material and place it into a suitable disposal
container.[2]

o Avoid generating dust.[2]

o Clean the spill area thoroughly.
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» Disposal: Dispose of the waste material in accordance with local, regional, and national
regulations.

4.2 First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.[1]

[2]

o Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing
contaminated clothing and shoes. Get medical attention if irritation develops.[1][2]

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical aid.[2]

« Ingestion: If conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or water. Never
give anything by mouth to an unconscious person. Get medical aid.[2]

4.3 Disposal

Dispose of contents and container to an approved waste disposal plant in accordance with all
applicable regulations.[1]

Mandatory Visualizations
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Workflow for Handling and Storing 2,4-Diamino-2-hydroxypyrimidine

Preparation

Don Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

Ensure Proper Ventilation
(Fume Hood or Well-Ventilated Area)

Handling

Weigh Compound Carefully
(Minimize Dust Generation)

Dissolve in Appropriate Solvent

y

Store Solution at -20°C or -80°C
(Protect from Light)

Storage

Store Solid in Tightly Sealed Container
(Cool, Dry Place)

Cleanup

% Disposal

Decontaminate Work Surfaces

Dispose of Waste According to Regulations
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Chemical Incompatibility of 2,4-Diamino-2-hydroxypyrimidine

2,4-Diamino-2-hydroxypyrimidine

Incompatible With

(Strong Oxidizing Agents)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b115732?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

